Cas no 303796-69-2 (4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid)

• Product Name: 4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid
• CAS No: 303796-69-2
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 3095257
• Update Time: 2025-07-19

4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(3,4-dihydroquinolin-1(2H)-yl)-4-oxobut-2-enoic acid
• 4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid

• Inchi： 1S/C13H13NO3/c15-12(7-8-13(16)17)14-9-3-5-10-4-1-2-6-11(10)14/h1-2,4,6-8H,3,5,9H2,(H,16,17)/b8-7+
• InChI Key： CBGATFOXQAAEQZ-BQYQJAHWSA-N
• SMILES： O=C(/C=C/C(=O)O)N1C2C=CC=CC=2CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid

Research Brief on 4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid (CAS: 303796-69-2)

The compound 4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid (CAS: 303796-69-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the presence of a tetrahydroquinoline moiety and an α,β-unsaturated carbonyl group, make it a versatile building block for the development of pharmacologically active molecules. Researchers have employed advanced synthetic methodologies, such as multicomponent reactions and catalytic asymmetric synthesis, to optimize the production of this compound.

In terms of biological activity, preliminary investigations have demonstrated that 4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid exhibits promising inhibitory effects against various enzymes and receptors. For instance, it has shown moderate activity against certain kinases and proteases, which are often targeted in the treatment of cancer and inflammatory diseases. Additionally, its potential as an antimicrobial agent has been explored, with some studies reporting activity against Gram-positive bacteria.

Further research has also delved into the mechanistic aspects of this compound. Molecular docking studies and structure-activity relationship (SAR) analyses have provided insights into its binding modes and interactions with biological targets. These findings are crucial for the rational design of derivatives with enhanced potency and selectivity. Computational modeling has complemented experimental studies, offering a deeper understanding of the compound's pharmacophore.

The therapeutic potential of 4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid is currently being evaluated in preclinical models. Early results suggest that it may have applications in the treatment of neurodegenerative diseases, owing to its ability to modulate specific signaling pathways. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

In conclusion, 4-Oxo-4-(1,2,3,4-tetrahydroquinolin-1-yl)but-2-enoic Acid (CAS: 303796-69-2) represents a promising scaffold for the development of new therapeutic agents. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable candidate for future drug discovery efforts. Continued research in this area is expected to yield more detailed insights into its mechanisms of action and potential clinical applications.